6-Bromo-3-(ethoxycarbonyl)-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate

• IUPAC Name: (6-bromo-3-ethoxycarbonyl-2-methyl-1-benzofuran-5-yl) morpholine-4-carboxylate
• InChI: InChI=1S/C17H18BrNO6/c1-3-23-16(20)15-10(2)24-13-9-12(18)14(8-11(13)15)25-17(21)19-4-6-22-7-5-19/h8-9H,3-7H2,1-2H3
• InChI Key: WDTDYVYQOVKYJI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=CC(=C(C=C21)OC(=O)N3CCOCC3)Br)C
• Molecular Formula: C17H18BrNO6
• Molecular Weight: 412.2 g/mol

Description

6-Bromo-3-(ethoxycarbonyl)-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate is a synthetic compound that belongs to the family of benzofuran derivatives. It is a highly potent and selective inhibitor of a specific enzyme known as fatty acid amide hydrolase (FAAH). This enzyme is responsible for the breakdown of endocannabinoids in the body, which are natural compounds that play a crucial role in various physiological processes, including pain sensation, inflammation, and appetite regulation. The inhibition of FAAH by 6-Bromo-3-(ethoxycarbonyl)-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate leads to an increase in endocannabinoid levels, which can result in various therapeutic benefits.

Scientific Research Applications

Metabolic and Excretion Pathways

The compound is involved in the metabolic and excretion pathways of certain drugs. For example, a study on the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, showed that the compound was extensively metabolized, with the benzofuran ring being a significant site of metabolic activity. The study found that the compound and its metabolites were principally excreted via feces, with a smaller amount excreted through urine. This highlights the role of compounds with benzofuran structures in the metabolism and excretion of certain drugs (Renzulli et al., 2011).

Environmental and Biological Monitoring

Compounds with benzofuran structures have been used in monitoring and studying environmental pollutants and their effects on human health. For instance, studies have analyzed the urinary excretion of non-persistent environmental chemicals like bisphenol A and 4-Nonylphenol in human reference populations. These studies provide insight into human exposure to these compounds and their potential health implications (Calafat et al., 2004) (Frederiksen et al., 2014).

Studies on Human Exposure to Environmental Chemicals

Research on the presence of brominated flame retardants in nursing women underscores the widespread human exposure to these compounds and emphasizes the need for understanding their sources, routes of exposure, and potential health effects. This is particularly relevant for compounds with brominated benzofuran structures, which have been detected in human biological samples (Zhou et al., 2014).